Cas no 1975-51-5 (2-Methyl-4-nitrobenzoic acid)

• Product Name: 2-Methyl-4-nitrobenzoic acid
• CAS No: 1975-51-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00210697
• CID: 42246
• PubChem ID: 24882927
• Update Time: 2025-04-18

2-Methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitrobenzoic acid
• 4-Nitro-2-Methylbenzoic Acid
• 2-methyl-4-nitrobenzic acid
• 2-Methyl-4-nitro-benzoesaeure
• 2-METHYL-4-NITROBENZOIC ACID 97
• 4-Nitro-o-toluic acid
• 4-Nitro-o-toluylsaeure
• o-Toluicacid, 4-nitro- (6CI,7CI,8CI)
• NSC 227948
• 2-Methyl-4-nitro-benzoic acid
• 2-Methyl-4-nitrobenzoicacid
• Benzoic acid, 2-methyl-4-nitro-
• NSC227948
• PubChem8363
• 2-Carboxy-5-nitrotoluene
• 2-methyl4-nitrobenzoic acid
• KSC494O7R
• 4-Carboxy-3-methylnitrobenzene
• 4-Nitro-2-methyl-benzoic acid
• 1975-51-5
• NSC-227948
• AC-3270
• SCHEMBL33664
• 2-methyl-4-nitrobenzoic acid (en)
• Z850331524
• SY004716
• XXXOBNJIIZQSPT-UHFFFAOYSA-N
• MFCD00210697
• AM20060333
• FT-0647571
• CL8053
• DTXSID90173434
• BCP24523
• A4325
• EINECS 217-828-5
• UNII-N5G57JE9C2
• 2-Methyl-4-nitrobenzoic acid, 97%
• AE-562/43336073
• AKOS003374875
• CS-W017164
• W-201730
• NS00026420
• N5G57JE9C2
• PS-5539
• EN300-56060
• 2-Methyl-4-nitrobenzoic acid,99%
• STK450324
• DTXCID9095925
• DB-024347
• 4-Nitro-o-toluic Acid; 4-Nitro-2-methylbenzoic Acid; NSC 227948

• MDL： MFCD00210697
• Inchi： 1S/C8H7NO4/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： XXXOBNJIIZQSPT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Powder
• Density: 1.392
• Melting Point: 150-154 °C (lit.)
• Boiling Point: 369.3 °C at 760 mmHg
• Flash Point: 167.6℃
• Refractive Index: 1.6
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Not determined

2-Methyl-4-nitrobenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S37/39
• Risk Phrases：R22; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters